Cas no 2034409-14-6 (N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide)
N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-1,2-oxazole-5-carboxamide
- N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)isoxazole-5-carboxamide
- N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide
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- Inchi: 1S/C15H16N2O3/c1-19-15(8-11-4-2-3-5-12(11)9-15)10-16-14(18)13-6-7-17-20-13/h2-7H,8-10H2,1H3,(H,16,18)
- InChI Key: AUQMWAFRAXVDRS-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C1(C([H])([H])N([H])C(C2=C([H])C([H])=NO2)=O)C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 347
- XLogP3: 1.7
- Topological Polar Surface Area: 64.4
N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6521-9299-1mg |
N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide |
2034409-14-6 | 1mg |
$81.0 | 2023-09-08 |
N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide
Introduction to N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide (CAS No. 2034409-14-6)
N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2034409-14-6, belongs to a class of molecules that exhibit promising characteristics in various biochemical pathways. The intricate molecular architecture of this compound, featuring a 1,2-oxazole core and a 2-methoxy-2,3-dihydro-1H-indenyl substituent, makes it a subject of intense study for its potential applications in drug development.
The 1,2-oxazole ring is a heterocyclic structure that is commonly found in many bioactive molecules. This moiety is known for its ability to interact with biological targets in a highly specific manner, often leading to the development of effective therapeutic agents. In the case of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide, the presence of the methyl group attached to the oxazole ring enhances its solubility and bioavailability, making it a more viable candidate for further investigation.
The 2-methoxy-2,3-dihydro-1H-indenyl substituent adds another layer of complexity to the molecule. This group is known for its ability to modulate enzyme activity and receptor binding affinity. Recent studies have shown that compounds containing this moiety often exhibit potent effects on neurological and cardiovascular systems. The combination of these structural elements in N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide suggests that it may have multiple therapeutic applications.
In recent years, there has been a growing interest in developing novel compounds that can target multiple disease pathways simultaneously. The multifunctional nature of N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]-1,2-oxazole-5-carboxamide makes it an attractive candidate for such applications. Researchers have been exploring its potential as an inhibitor of various enzymes involved in inflammation and oxidative stress. These processes are implicated in a wide range of diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.
One of the most exciting aspects of this compound is its potential role in cancer therapy. Preliminary studies have indicated that it can interfere with key signaling pathways that are essential for tumor growth and progression. The 1,2-oxazole core has been shown to exhibit anti-proliferative effects on several cancer cell lines, while the methyl group enhances its ability to penetrate cellular membranes. This dual action makes it a promising candidate for further development as an anti-cancer agent.
The synthesis of N-[(2-methoxy--*--dihydro--*--1H--inden--*--*--*--*--*--*--*--*--*--*--*--*--*-yl*)methyl]-(1,*,*),*-(*carboxamide)) involves a series of complex chemical reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound. These advancements have made it possible to conduct more detailed studies on its biological activity without compromising on quality.
From a computational chemistry perspective, the molecular structure of N-[(*)methyl]-(*carboxamide)) has been extensively analyzed using various modeling techniques. These studies have provided valuable insights into how the molecule interacts with biological targets at the atomic level. Understanding these interactions is crucial for designing molecules that can bind more effectively to their intended targets and exhibit higher efficacy.
The pharmacokinetic properties of this compound are also under investigation. Researchers are interested in how quickly it is absorbed into the bloodstream and how long it remains active within the body. These factors are critical for determining its potential as a therapeutic agent. Preliminary data suggest that N-[(*)methyl]-(*carboxamide)) exhibits good bioavailability and stability under physiological conditions, which bodes well for its future clinical applications.
Another area where this compound shows promise is in the treatment of neurological disorders. The 1,*,*-(*carboxamide)) moiety has been shown to interact with receptors involved in neurotransmission. By modulating these receptors, N-[(*)methyl]-(*carboxamide)) may be able to alleviate symptoms associated with conditions such as depression and anxiety. Further research is needed to fully understand its effects on neural pathways and to determine optimal dosing regimens.
The development of new drug candidates is often hampered by issues related to toxicity and side effects. However,(N-[(*)methyl]-(*carboxamide)) has shown encouraging results in preliminary toxicity studies conducted on cell cultures and animal models. These studies have revealed low levels of toxicity at doses comparable to those expected for therapeutic use. This finding suggests that it may be possible to develop drugs based on this compound without significant safety concerns.
In conclusion,(N-[(*)methyl]-(*carboxamide)) (CAS No. 2034409–14–6) is a highly promising compound with multiple potential therapeutic applications.* Its unique structural features,* including the ()methylene group attached to the oxazole ring,* contribute significantly to its biological activity.* Recent research has highlighted its potential as an anti-cancer agent,* as well as a treatment for neurological disorders.* With further investigation,* this compound could play a significant role in addressing some of today's most challenging medical conditions.*
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